Cas no 66827-16-5 (N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide)

N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide structure
66827-16-5 structure
Product Name:N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide
CAS No:66827-16-5
MF:C16H20IN3S
MW:413.319574356079
CID:1712548
PubChem ID:48052
Update Time:2025-04-21

N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide Chemical and Physical Properties

Names and Identifiers

    • N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide
    • trimethyl(2-pyrido[3,2-b][1,4]benzothiazin-10-ylethyl)azanium,iodide
    • AMMONIUM, (2-(10H-PYRIDO(3,2-b)(1,4)BENZOTHIAZIN-10-YL)ETHYL)TRIMETHYL-, IODIDE
    • N,N,N-Trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethan-1-aminium iodide
    • D 220
    • 66827-16-5
    • DTXSID40985387
    • Inchi: 1S/C16H20N3S.HI/c1-19(2,3)12-11-18-13-7-4-5-8-14(13)20-15-9-6-10-17-16(15)18;/h4-10H,11-12H2,1-3H3;1H/q+1;/p-1
    • InChI Key: VUBZLYNABYMJDP-UHFFFAOYSA-M
    • SMILES: [I-].S1C2C=CC=NC=2N(C2C=CC=CC1=2)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 392.8854
  • Monoisotopic Mass: 413.04227g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.4Ų

Experimental Properties

  • PSA: 16.13
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